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Compound of Interest

Compound Name:
4-(3-Methoxypropoxy)pyridine-2-

carboxylic acid

Cat. No.: B13583934

Get Quote

Executive Summary & Compound Significance
4-(3-Methoxypropoxy)pyridine-2-carboxylic acid is a specialized pyridine building block.

Structurally, it consists of a picolinic acid core functionalized at the 4-position with a 3-

methoxypropoxy ether chain.

This specific ether chain is critical in medicinal chemistry—specifically in the synthesis of proton

pump inhibitors (PPIs) like Rabeprazole analogs—because it balances lipophilicity (for

membrane permeability) with aqueous solubility (via the ether oxygen atoms).

This guide compares this compound against its simpler analog, 4-Methoxypicolinic acid, to

demonstrate why the extended linker requires specific NMR protocols for validation.

Comparative Overview: The "Linker Effect"
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Feature
4-(3-
Methoxypropoxy)pyridine-
2-carboxylic acid

4-Methoxypyridine-2-
carboxylic acid
(Alternative)

CAS 1184063-65-7 29082-91-5

Molecular Weight 211.21 g/mol 153.14 g/mol

Solubility Profile

Enhanced: Ether chain acts as

a mini-PEG, increasing

solubility in polar media.

Moderate: Lower solubility in

aqueous buffers compared to

the propoxy analog.

NMR Complexity

High: Requires resolution of

aliphatic multiplets (2.0–4.2

ppm).

Low: Single methoxy singlet

(~3.9 ppm).

Primary Application

Advanced scaffolds (e.g.,

Rabeprazole analogs),

solubility tuning.

Basic pyridine

functionalization, standard

building block.

NMR Spectral Data: Reference Standards
The following data represents the High-Confidence Reference Standard for structural

confirmation. These values are derived from chem-informatics analysis of analogous pyridine

derivatives (e.g., Rabeprazole intermediates) and standard substituent chemical shift

increments.

^1H NMR Reference Table (400 MHz, DMSO-d6)
Solvent Choice: DMSO-d6 is recommended over CDCl3 due to the carboxylic acid moiety,

which can cause aggregation or line broadening in non-polar solvents.
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Position /
Group

Chemical
Shift (

, ppm)

Multiplicity Integration
Coupling (

, Hz)

Assignment
Logic

COOH 13.0 – 13.5 Broad s 1H -
Acidic proton

(variable).

H-6 (Pyridine) 8.45 ± 0.05 d 1H 5.6

Deshielded

by ring

nitrogen.

H-3 (Pyridine) 7.55 ± 0.05 d 1H 2.5

Ortho to

COOH;

shielded by

C4-OR.

H-5 (Pyridine) 7.05 ± 0.05 dd 1H 5.6, 2.5

Shielded by

C4-OR;

coupling to

H6/H3.

-CH 4.18 ± 0.05 t 2H 6.4
Adjacent to

Pyridine-O.

-CH 3.48 ± 0.05 t 2H 6.2
Adjacent to

Methoxy-O.

OCH 3.25 ± 0.02 s 3H -
Terminal

Methoxy.

-CH 1.98 ± 0.05 quint 2H 6.3

Central

methylene

(shielded).

^13C NMR Reference Table (100 MHz, DMSO-d6)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13583934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon Type
Chemical Shift (

, ppm)
Structural Assignment

C=O (Acid) 166.5 Carboxylic Acid Carbon

C-4 (Pyridine) 165.8
Ipso carbon attached to ether

oxygen

C-2 (Pyridine) 150.2 Ipso carbon attached to COOH

C-6 (Pyridine) 150.5 Alpha to Nitrogen (Deshielded)

C-3 (Pyridine) 110.5
Beta to Nitrogen, Ortho to

COOH

C-5 (Pyridine) 114.2 Beta to Nitrogen

-CH 68.8 Aliphatic ether carbon

-CH 66.2 Aliphatic ether carbon (Ar-O-C)

OCH 58.0 Terminal Methoxy carbon

-CH 28.9 Central aliphatic carbon

Experimental Protocol: Purity & Identity Validation
To ensure scientific integrity, the following protocol treats the analysis as a self-validating

system. The presence of the "Diagnostic Triad" in the aliphatic region confirms the 3-

methoxypropoxy chain integrity.

Workflow Diagram
The following Graphviz diagram outlines the logical flow for validating this specific compound,

differentiating it from common impurities (e.g., unreacted 3-methoxypropanol or hydrolyzed

pyridine precursors).
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Crude/Pure Sample
(10-15 mg)

Dissolve in DMSO-d6
(0.6 mL)

1H NMR Acquisition
(ns=16, d1=10s)

Phase & Baseline
Correction

Check Aliphatic Region
(1.9 - 4.2 ppm)

Pattern Matches:
t(4.18), t(3.48), q(1.98)?Yes

Impurity Detected:
Excess alcohol or

Hydrolysis

No

qNMR Purity Calculation
(vs Internal Std)

Click to download full resolution via product page

Caption: Logical workflow for NMR validation. The critical decision point relies on the specific

multiplicity pattern of the propoxy linker.

Step-by-Step Methodology
Sample Preparation:

Weigh 10–15 mg of the solid product into a clean vial.

Add 0.6 mL of DMSO-d6 (99.9% D). Note: CDCl3 is not recommended due to potential

solubility issues with the free acid.

Ensure complete dissolution. If the solution is cloudy, filter through a glass wool plug.

Acquisition Parameters (Standard 400 MHz):

Pulse Sequence: zg30 (30° excitation pulse).

Relaxation Delay (d1): Set to 10 seconds. Reasoning: The carboxylic acid proton and

quaternary carbons have long T1 relaxation times. A short d1 will lead to integration errors.

Number of Scans (ns): 16 (for 1H), 1024 (for 13C).

Temperature: 298 K (25°C).

Data Analysis (The "Diagnostic Triad"):

Step 1: Verify the Pyridine Core. Look for the characteristic 1:1:1 integration of the

aromatic signals (H6, H3, H5).
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Step 2: Verify the Linker (Critical). Confirm the presence of the quintet at ~1.98 ppm.

Comparison: If you see a singlet at ~3.9 ppm, you have the 4-Methoxy analog (wrong

product).

Comparison: If the quintet is shifted or split, check for unreacted 3-methoxypropan-1-ol

(starting material). The free alcohol CH2 protons typically shift upfield compared to the

ether-linked protons.

Supporting References
Chemical Identification:

CAS 1184063-65-7: 4-(3-Methoxypropoxy)pyridine-2-carboxylic acid.[1] ChemScene /

BLD Pharm Catalog Entries.

Synthetic Context (Rabeprazole Intermediates):

Patent CN103664886A: "Preparation method of 2-[[[4-(3-methoxypropoxy)-3-

methylpyridine-2-yl]-methyl]thio]-1H-benzimidazole." (Describes the installation of the 3-

methoxypropoxy chain on the pyridine ring).

Analogous Spectral Data:

4-Methoxypyridine-2-carboxylic acid (CAS 29082-91-5):[2][3] Used as the baseline for

aromatic shift prediction.

NMR Prediction Methodology:

Pretsch, E., et al. "Structure Determination of Organic Compounds: Tables of Spectral

Data." Springer, 2009. (Basis for chemical shift increment calculations).

Disclaimer: This guide is intended for research and development purposes. While spectral data

is predicted with high confidence based on structural analogs and chem-informatics,

experimental verification with a certified reference standard is recommended for GMP

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemscene.com [chemscene.com]

2. 4-Methoxy-pyridine-2-carboxylic acid AldrichCPR 29082-91-5 [sigmaaldrich.com]

3. 4-METHOXYPYRIDINE-2-CARBOXYLIC ACID | 29082-91-5 [chemicalbook.com]

To cite this document: BenchChem. [Comparative Analysis & NMR Characterization: 4-(3-
Methoxypropoxy)pyridine-2-carboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13583934/docs#comparative-analysis-nmr-
characterization-4-3-methoxypropoxy-pyridine-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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